N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide

• IUPAC Name: N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H12ClN3O2/c20-14-3-1-2-13(10-14)19-23-16-11-15(4-5-17(16)25-19)22-18(24)12-6-8-21-9-7-12/h1-11H,(H,22,24)
• InChI Key: ISZQKFFWIPQLNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=NC=C4
• Molecular Formula: C19H12ClN3O2
• Molecular Weight: 349.8 g/mol

Description

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide, also known as CBIQ, is a small molecule that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of benzoxazole derivatives and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide has been shown to exhibit antioxidant activity and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide in lab experiments is its potent anti-tumor activity. This makes it an ideal candidate for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide. One area of research is to further understand its mechanism of action and how it interacts with cancer cells. Additionally, studies could be conducted to investigate the potential use of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide in combination with other anti-cancer drugs to enhance its efficacy. Finally, research could be conducted to develop more efficient synthesis methods for N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide to make it more accessible to researchers.

Synthesis Methods

The synthesis of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide involves the reaction of 2-aminonicotinamide with 3-chlorobenzoic acid, followed by the condensation of the resulting product with 2-amino-5-chlorobenzoxazole. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer therapy. Studies have shown that N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]isonicotinamide has potent anti-tumor activity and can induce apoptosis in cancer cells.